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Compound of Interest

Compound Name: Carbenoxolone-d4

Cat. No.: B12422386

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of Carbenoxolone-d4, ensuring compliance with general laboratory safety
standards.

Immediate Safety and Handling Precautions:

Before beginning any disposal procedure, it is imperative to handle Carbenoxolone-d4 with
appropriate personal protective equipment (PPE). Based on safety data for the analogous
compound, Carbenoxolone sodium, this substance can cause skin and serious eye irritation.[1]
[2][3] It may also cause respiratory irritation.[1] Therefore, wearing protective gloves, and
eye/face protection is essential.[2] Work should be conducted in a well-ventilated area to avoid
inhalation of any dust or fumes.[1][4]

Step-by-Step Disposal Protocol

The following procedure is based on general best practices for laboratory chemical waste
disposal and should be adapted to comply with all applicable local, state, and federal
regulations.

o Waste Identification and Segregation:

o Treat all Carbenoxolone-d4 waste as hazardous chemical waste.
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o Segregate Carbenoxolone-d4 waste from other laboratory waste streams to prevent
accidental reactions.[5][6] Incompatible materials to keep separate include strong oxidizing
agents.[7]

e Containerization:

o Use a dedicated, properly labeled hazardous waste container that is chemically
compatible with Carbenoxolone-d4.[5][6][8]

o The container must be in good condition, with a secure, leak-proof closure.[5][6]

o Label the container clearly with "Hazardous Waste" and the specific contents,
"Carbenoxolone-d4 waste."

o Waste Collection:

o Solid Waste: For solid Carbenoxolone-d4, carefully transfer the material into the
designated hazardous waste container. Avoid generating dust.

o Contaminated Materials: Any materials that have come into contact with Carbenoxolone-
d4, such as gloves, weighing paper, and pipette tips, should be considered contaminated
and placed in the same hazardous waste container.

o Solutions:

= Do not empty solutions containing Carbenoxolone-d4 into drains, as it is very toxic to
aqguatic life with long-lasting effects.[4]

» Collect aqueous and solvent-based solutions in a separate, compatible, and clearly
labeled hazardous waste container.

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.[5]

o Follow institutional guidelines for the maximum allowable accumulation time for hazardous
waste.[6][9]
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» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Ensure all required documentation for waste generation and disposal is completed as per
institutional and regulatory requirements.[5]

Quantitative Data Summary

While specific quantitative disposal parameters for Carbenoxolone-d4 are not readily
available, the following table summarizes relevant hazard and regulatory information for the
parent compound, Carbenoxolone, which should be considered when handling the deuterated
form.
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Parameter

Valuel/Information

Source

Acute Toxicity (Oral LD50, rat)

2,450 mg/kg

[2]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause
respiratory irritation. H410:
Very toxic to aquatic life with

long lasting effects.

[11(21(4]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P273: Avoid
release to the environment.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301 + P312: IF

SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. P501: Dispose

of contents/container to an

approved waste disposal plant.

[2]14]

Regulatory Framework

Resource Conservation and
Recovery Act (RCRA)

[5](6]

Experimental Workflow for Disposal

The logical flow for the proper disposal of Carbenoxolone-d4 is illustrated in the diagram

below. This workflow ensures that all safety and regulatory considerations are met at each

stage of the process.
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Carbenoxolone-d4 Disposal Workflow

-

art: Carbenoxolone-d4 Waste Generation

Step 1: Don Personal
Protective Equipment (PPE)

(Gloves, Eye Protection)

Step 2: Segregate Waste
(Solid, Liquid, Contaminated Materials)

Step 3: Place in Labeled,
Compatible Hazardous Waste Container

Step 4: Store Securely
in Designated Area

Step 5: Complete
Waste Disposal Documentation

Step 6: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Carbenoxolone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12422386?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/7421-40-1-A0077854-GB-en.pdf
https://cdn.caymanchem.com/cdn/msds/18240m.pdf
https://datasheets.scbt.com/sc-203868.pdf
https://dcchemicals.com/msds/MSDS_DC21845.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.fishersci.com/store/msds?partNumber=AAJ63714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://emsllcusa.com/laboratory-waste-disposal-services/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b12422386#carbenoxolone-d4-proper-disposal-procedures
https://www.benchchem.com/product/b12422386#carbenoxolone-d4-proper-disposal-procedures
https://www.benchchem.com/product/b12422386#carbenoxolone-d4-proper-disposal-procedures
https://www.benchchem.com/product/b12422386#carbenoxolone-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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